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Compound of Interest

Compound Name:
3-(Naphthalen-1-yloxy)propanoic

acid

Cat. No.: B1594351 Get Quote

Technical Support Center: 3-(Naphthalen-1-
yloxy)propanoic acid
Welcome to the technical support center for 3-(Naphthalen-1-yloxy)propanoic acid. This

resource is designed for researchers, scientists, and drug development professionals to

provide in-depth troubleshooting guides and frequently asked questions (FAQs) regarding the

stability of this compound in solution. Our goal is to equip you with the knowledge to anticipate

and resolve common experimental challenges, ensuring the integrity and success of your

research.

Section 1: Understanding the Molecule - Core
Chemical Properties
Before delving into troubleshooting, a foundational understanding of 3-(Naphthalen-1-
yloxy)propanoic acid's chemical properties is crucial. These characteristics directly influence

its behavior in solution.
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Property Value Source

Molecular Formula C₁₃H₁₂O₃ --INVALID-LINK--

Molecular Weight 216.23 g/mol --INVALID-LINK--

Predicted pKa 4.56 ± 0.10 --INVALID-LINK--

XLogP3 3.1 --INVALID-LINK--

Appearance White to Off-White Solid --INVALID-LINK--

pKa: The predicted pKa of approximately 4.56 indicates that 3-(Naphthalen-1-
yloxy)propanoic acid is a weak acid. In solutions with a pH below its pKa, the carboxylic

acid group will be predominantly protonated (COOH), rendering the molecule less polar.

Conversely, at a pH above its pKa, the carboxylate form (COO⁻) will dominate, increasing its

polarity and potential for aqueous solubility. This pH-dependent ionization is a critical factor

in its solubility and stability.

XLogP3: The XLogP3 value of 3.1 suggests that the compound is lipophilic, meaning it has a

preference for non-polar environments. This inherent hydrophobicity can lead to solubility

challenges in aqueous media.

Section 2: Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues encountered when working with 3-(Naphthalen-1-
yloxy)propanoic acid in solution.

Issue 1: Precipitation or Poor Solubility in Aqueous
Buffers
Q1: I'm observing precipitation of my 3-(Naphthalen-1-yloxy)propanoic acid when I add it to

my aqueous buffer. How can I improve its solubility?

**
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To cite this document: BenchChem. [Stability issues with 3-(Naphthalen-1-yloxy)propanoic
acid in solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594351#stability-issues-with-3-naphthalen-1-yloxy-
propanoic-acid-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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